6-Bromoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 6-Bromoimidazo[1,2-a]pyrazine
- 2-Bromopyrazino[4,5-a]pyrole
- KSC496G0B
- 2-Bromopyrazino[4,5-a] pyrole
- 6-bromo-imidazo[1,2-a]pyrazine
- KKMWDXNBIKMCEH-UHFFFAOYSA-N
- 6-bromanylimidazo[1,2-a]pyrazine
- BCP23331
- CB0155
- STL554868
- SBB054693
- BBL101074
- FCH869683
- PB23663
- TRA0094347
- OR30553
- 6-bromo-4-hydroimidazo[1,2-a]pyrazine
- 6-Bromoimidazo[1,2-a]pyrazine (ACI)
- 6-Bromo-1,7-diazaindolizine
- Q-103532
- AKOS005256062
- FS-2623
- AC-28837
- MFCD09750036
- 912773-24-1
- CS-W005981
- SCHEMBL599662
- DB-002055
- SY017485
- EN300-173599
- DTXSID20651770
- MDL： MFCD09750036
- Inchi： 1S/C6H4BrN3/c7-5-4-10-2-1-8-6(10)3-9-5/h1-4H
- InChI Key： KKMWDXNBIKMCEH-UHFFFAOYSA-N
- SMILES： BrC1=CN2C(=NC=C2)C=N1

Computed Properties

Exact Mass: 196.95900
Monoisotopic Mass: 196.959
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7

Experimental Properties

Color/Form: No data avaiable
Density: 1.89
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.751
PSA: 30.19000
LogP: 1.49180
Vapor Pressure: No data available

6-Bromoimidazo[1,2-a]pyrazine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-Bromoimidazo[1,2-a]pyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromoimidazo[1,2-a]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12874-1g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	95%	1g	526.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B12874-5g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	95%	5g	2078.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LL209-1g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	97%	1g	165.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LL209-250mg	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	97%	250mg	55.0CNY	2021-08-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LL209-5g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	97%	5g	675.0CNY	2021-08-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0355-1g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	96%	1g	254.41CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0355-5g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	96%	5g	763.24CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	68R0355-25g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1	96%	25g	2289.71CNY	2021-05-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB07052-100g	6-bromoimidazo[1,2-a]pyrazine	912773-24-1	95%	100g	$650	2023-09-07
Frontier Specialty Chemicals	B12874-1 g	6-Bromoimidazo[1,2-a]pyrazine	912773-24-1		1g	$ 11.00	2022-11-04

6-Bromoimidazo[1,2-a]pyrazine Production Method

Production Method 1

2032-35-1

59489-71-3

912773-24-1

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 2 h, 70 °C; 70 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol
1.3 2 h, 70 °C; 70 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water

Reference

: A Novel Pyrazolopyridine with in Vivo Activity in Plasmodium berghei- and Plasmodium falciparum-Infected Mouse Models from Structure-Activity Relationship Studies around the Core of Recently Identified Antimalarial Imidazopyridazines

Le Manach, Claire; Paquet, Tanya; Brunschwig, Christel; Njoroge, Mathew; Han, Ze; et al, Journal of Medicinal Chemistry, 2015, 58(21), 8713-8722

Production Method 2

2032-35-1

59489-71-3

912773-24-1

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Isopropanol , Water ; 3 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

: Discovery of novel (imidazo[1,2-a]pyrazin-6-yl)ureas as antiproliferative agents targeting P53 in non-small cell lung cancer cell lines

Bazln, Marc-Antoine; Roussealt, Benedicte; Marhadour, Sophie; Tomasoni, Christophe; Evenou, Pierre; et al, Anticancer Research, 2016, 36(4), 1621-1630

Production Method 3

2032-35-1

59489-71-3

912773-24-1

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Ethanol , Water ; 8 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

: Design, synthesis and biological evaluation of imidazopyridazine derivatives containing isoquinoline group as potent MNK1/2 inhibitors

Bu, Hong; Yuan, Xinrui; Wu, Hanshu; Zhou, Jinpei; Zhang, Huibin, Bioorganic & Medicinal Chemistry, 2021, 40,

Production Method 4

7252-83-7

59489-71-3

912773-24-1

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; 2 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Isopropanol ; 3 h, 100 °C

Reference

: Design and evaluation of 3,6-di(hetero)aryl imidazo[1,2-a]pyrazines as inhibitors of checkpoint and other kinases

Matthews, Thomas P.; McHardy, Tatiana; Klair, Suki; Boxall, Kathy; Fisher, Martin; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(14), 4045-4049

Production Method 5

7252-83-7

59489-71-3

912773-24-1

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Ethanol ; 12 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Structure-Based Discovery of Novel Amide-Containing Nicotinamide Phosphoribosyltransferase (Nampt) Inhibitors

Zheng, Xiaozhang; Bauer, Paul; Baumeister, Timm; Buckmelter, Alexandre J.; Caligiuri, Maureen; et al, Journal of Medicinal Chemistry, 2013, 56(16), 6413-6433

6-Bromoimidazo[1,2-a]pyrazine Raw materials

6-Bromoimidazo[1,2-a]pyrazine Preparation Products

6-Bromoimidazo[1,2-a]pyrazine (912773-24-1)

6-Bromoimidazo[1,2-a]pyrazine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:912773-24-1)6-Bromoimidazo[1,2-a]pyrazine

Order Number:A843788

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:01

Price ($):461.0

Email:sales@amadischem.com

Product Official Link

6-Bromoimidazo[1,2-a]pyrazine Related Literature

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Cas no 912773-24-1 (6-Bromoimidazo[1,2-a]pyrazine)

6-Bromoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Bromoimidazo[1,2-a]pyrazine Security Information

6-Bromoimidazo[1,2-a]pyrazine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Bromoimidazo[1,2-a]pyrazine Pricemore >>

6-Bromoimidazo[1,2-a]pyrazine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

6-Bromoimidazo[1,2-a]pyrazine Raw materials

6-Bromoimidazo[1,2-a]pyrazine Preparation Products

6-Bromoimidazo[1,2-a]pyrazine Suppliers

6-Bromoimidazo[1,2-a]pyrazine Related Literature

Related Categories

912773-24-1 (6-Bromoimidazo[1,2-a]pyrazine) Related Products